Cas no 68797-31-9 (Econazole nitrate)

• Product Name: Econazole nitrate
• CAS No: 68797-31-9
• MF: C₁₈H₁₆Cl₃N₃O₄
• MW: 444.696341514587
• CID: 58869
• PubChem ID: 68589
• Update Time: 2025-11-02

Econazole nitrate Chemical and Physical Properties

Names and Identifiers

• Econazole nitrate
• (±)-1-[2-[(4-Chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)-ethyl]-1H-imidazole mononitrate
• (±)-1-(2,4-Dichloro-beta-((p-chlorobenzyl)oxy)phenethyl)imidazole nitrate
• 1-(2,4-dichloro-beta-((p-chlorobenzyl)oxy)phenethyl)imidazole nitrate
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)-ethyl]-1h-imidazole mononitrate
• 1-(2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1h-imidazolenitr
• 1-(2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1h-imidazolnit
• 1-(2,4-dichloro-beta-((p-chlorobenzyl)oxy)phenethyl)-imidazolmononitrate ecostatin
• epi-pevaryl
• gyno-pevaryl
• ifenec
• palavale
• pevaryl r14,827
• ECONAZOLE NITRATE SALT
• ECONAZOL NITRATE
• 1-[2-([4-CHLOROPHENYL]METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL]-1H-IMIDAZOLE NITRATE
• 1-[2-([4-CHLOROPHENYL]METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL]-1H-IMIDAZOLE NITRATE SALT
• 1-[2-[(4-CHLOROPHENYL)METHOXY]-2-(2,4-DICHLOROPHENYL)-ETHYL]IMIDAZOLE NITRATE
• (RS)-1-[2,4-DICHLORO-BETA-(P-CHLOROBENZYLOXY)PHENETHYL]-IMIDAZOLE NITRATE
• ECONAZOLENITRATE,BP
• ZEDOARY OIL
• 1H-Imidazole, 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl]ethyl)-, nitrate
• 1-[2-[(4-Chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole mononitrate
• 1-{2,4-Dichloro-β-[(p-chlorobenzyl)oxy}phenethyl]imidazole mononitrate
• 1-[2-[(4-Chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole nitrate
• Econazole for system suitability
• Econazolenitrate
• GYNORYL
• NCGC00018258-10
• NSC-757882
• 24169-02-6 (NITRATE)
• Pharmakon1600-01501185
• HMS500F15
• EINECS 246-053-5
• 1H-Imidazole, 1-(2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-, mononitrate
• 1-(2-((4-chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole nitrate
• HMS1921P03
• DTXSID6025226
• Imidazole,4-dichloro-.beta.-[(p-chlorobenzyl)oxy]phenethyl]-, mononitrate
• Spectazole (TN)
• ECONAZOLE NITRATE (USP MONOGRAPH)
• HMS2235C19
• ECONAZOLE NITRATE (EP IMPURITY)
• Econazole nitrate (Spectazole)
• SQ-13050
• NCGC00089813-02
• 24169-02-6
• Econavix
• HMS3656C14
• 1-[2-[(4-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole nitrate
• s2535
• UNII-H438WYN10E
• SQ13050
• CHEMBL1201049
• HMS2092L03
• R14827
• EcoNail
• A817124
• R 14827
• ECONAZOLE NITRATE [MI]
• NCGC00094926-01
• NCGC00094926-03
• NCGC00258325-01
• CCRIS 6031
• HMS2095N10
• Opera_ID_1393
• Gyno-Pevaryl 150
• 1-(2,4-DICHLORO-BETA-((P-CHLOROBENZYL)OXY)PHENETHYL)IMIDAZOLE MONONITRATE
• 1-[2-(4-Chlorobenzyloxy)-2-(2,4-dichlorophenyl)ethyl]imidazole Nitrate
• rac-econazole nitrate
• Ecoza
• (+-)-Econazole nitrate
• 1-(2-((4-CHLOROPHENYL)METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL)-1H-IMIDAZOLE MONONITRATE
• MLS002415728
• Econazole Nitrate,(S)
• VU0239797-5
• HMS3712N10
• HY-B0453
• CAS-24169-02-6
• Econazole nitrate [USAN:USP:BAN:JAN]
• ECONAZOLE NITRATE [EP MONOGRAPH]
• Nitrate, Econazole
• 1H-Imidazole,4-dichlorophenyl]ethyl)-, nitrate
• Econazole nitrate (USAN:USP:BAN:JAN)
• Econazole mononitrate
• ECONAZOLE NITRATE [USP MONOGRAPH]
• MFCD00058160
• NSC-243115
• ECONAZOLE NITRATE [USAN]
• CCG-38966
• BCP12552
• R-14827
• D00881
• AS-13263
• (RS)-econazole nitrate
• 1-{2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl}-1H-imidazole; nitric acid
• ECONAZOLE NITRATE [ORANGE BOOK]
• NCGC00094926-04
• ECONAZOLE NITRATE [VANDF]
• Spectazole
• Prestwick_191
• Tox21_110852_1
• C08069
• DTXCID905226
• ECONAZOLE NITRATE [USP-RS]
• A836253
• NCGC00257500-01
• AC-1113
• ECONAZOLE NITRATE (EP MONOGRAPH)
• HMS1568N10
• NCGC00018258-03
• NSC757882
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid
• 1H-IMIDAZOLE, 1-(2-((4-CHLOROPHENYL)METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL)-,
• 1-(2-((4-chloro-phenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole Mononitrate
• Tox21_200771
• Ecoza (TN)
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole nitrate;Econazole nitrate
• 1H-IMIDAZOLE, 1-(2-((4-CHLOROPHENYL)METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL)-, (+-)-, MONONITRATE
• 68797-31-9
• Econazole (nitrate)
• R 14,827
• H438WYN10E
• 1H-Imidazole,4-dichlorophenyl)ethyl]-, mononitrate
• Pevaryl
• ECONAZOLE NITRATE [EP IMPURITY]
• Micogin
• ECONAZOLE NITRATE (MART.)
• ECONAZOLE NITRATE (USP-RS)
• SPECTRUM1501185
• Tox21_303391
• FT-0630510
• 1H-IMIDAZOLE, 1-(2-((4-CHLOROPHENYL)METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL)-, MONONITRATE, (+/-)-
• NSC 243115
• CHEBI:4755
• Imidazole, 1-(2,4-dichloro-beta-((p-chlorobenzyl)oxy)phenethyl)-, mononitrate
• 1-(2-(4-chlorobenzyloxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole nitrate
• PARGIN
• E0957
• REGID_for_CID_68589
• SR-01000003142
• Tox21_110852
• SCHEMBL36213
• NSC 757882
• MLS001076561
• Q27279621
• SR-01000003142-3
• Econazole nitrate (JAN/USP)
• AKOS015895218
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole; nitric acid
• MLS000028626
• SMR000058732
• SW196500-3
• (+/-)-1-(2,4-DICHLORO-.BETA.-((P-CHLOROBENZYL)OXY)PHENETHYL)-IMIDAZOLE MONONITRATE
• ECONAZOLE NITRATE [WHO-DD]
• ECONAZOLE NITRATE [JAN]
• 1H-Imidazole, 1-(2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-, nitrate
• NCGC00094926-02
• 1-(2-((4-Chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazolium nitrate
• AB02338
• FT-0625644
• ECONAZOLE NITRATE [MART.]
• MLS002222182
• SQ 13050
• SR-01000003142-2
• (+/-)-1-(2,4-DICHLORO-beta-((P-CHLOROBENZYL)OXY)PHENETHYL)-IMIDAZOLE MONONITRATE
• J-015380
• NSC243115
• micofugal
• DDXORDQKGIZAME-UHFFFAOYSA-N

• Inchi： 1S/C18H15Cl3N2O.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4)
• InChI Key： DDXORDQKGIZAME-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN1C=NC=C1)OCC1C=CC(=CC=1)Cl)Cl.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 443.02100
• Monoisotopic Mass: 443.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• Density: 1.6311 (rough estimate)
• Melting Point: 324 °F (NTP, 1992)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6200 (estimate)
• PSA: 93.10000
• LogP: 5.97690

Econazole nitrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26; S36
• RTECS：NI4450000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/38

Additional information on Econazole nitrate

Econazole Nitrate (CAS No. 68797-31-9): A Comprehensive Guide to Its Properties and Applications

Econazole nitrate (CAS No. 68797-31-9) is a widely recognized antifungal agent belonging to the imidazole class. This compound has garnered significant attention in both medical and research communities due to its potent antifungal properties and broad-spectrum activity. In this article, we delve into the chemical characteristics, mechanisms of action, and diverse applications of econazole nitrate, while also addressing some of the most frequently searched questions about this compound.

The molecular formula of econazole nitrate is C₁₈H₁₅Cl₃N₂O·HNO₃, and it appears as a white to off-white crystalline powder. Its solubility in water is relatively low, but it dissolves well in organic solvents such as ethanol and methanol. One of the key reasons for its widespread use is its ability to inhibit the synthesis of ergosterol, a critical component of fungal cell membranes. By disrupting ergosterol production, econazole nitrate effectively compromises the integrity of fungal cells, leading to their death.

In the medical field, econazole nitrate is primarily used to treat superficial fungal infections, including athlete's foot, ringworm, and yeast infections. Its efficacy against dermatophytes, Candida species, and other pathogenic fungi has made it a staple in topical antifungal formulations. Recent studies have also explored its potential in combating drug-resistant fungal strains, a topic of growing interest in the era of antimicrobial resistance. Users often search for "econazole nitrate cream uses" or "how to apply econazole nitrate," highlighting the practical need for clear guidance on its application.

Beyond its antifungal applications, econazole nitrate has shown promise in other areas. Researchers are investigating its anti-inflammatory and immunomodulatory effects, which could expand its therapeutic scope. Additionally, its role in combination therapies with other antifungal agents is being studied to enhance treatment outcomes. Questions like "econazole nitrate side effects" and "econazole nitrate vs clotrimazole" are commonly searched, reflecting public interest in its safety and comparative efficacy.

The market for econazole nitrate continues to grow, driven by increasing incidences of fungal infections and the demand for effective over-the-counter treatments. Pharmaceutical companies are innovating with new formulations, such as sprays and gels, to improve patient compliance. SEO trends indicate that terms like "buy econazole nitrate online" and "econazole nitrate price" are frequently queried, underscoring the commercial relevance of this compound.

In conclusion, econazole nitrate (CAS No. 68797-31-9) remains a cornerstone in antifungal therapy due to its proven efficacy and versatility. Whether you're a healthcare professional, researcher, or consumer, understanding its properties and applications can help you make informed decisions. As scientific advancements continue, the potential uses of econazole nitrate are likely to expand, further solidifying its importance in modern medicine.